Cas no 1261500-49-5 (Ethyl 3-(2'-fluoro-3'-methylphenyl)propionate)

• Product Name: Ethyl 3-(2'-fluoro-3'-methylphenyl)propionate
• CAS No: 1261500-49-5
• MF: C₁₂H₁₅FO₂
• MW: 210.244707345963
• CID: 5002894
• Update Time: 2025-10-05

Ethyl 3-(2'-fluoro-3'-methylphenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2'-fluoro-3'-methylphenyl)propionate

• Inchi： 1S/C12H15FO2/c1-3-15-11(14)8-7-10-6-4-5-9(2)12(10)13/h4-6H,3,7-8H2,1-2H3
• InChI Key： ORHRVYKPJYVEQP-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3-(2'-fluoro-3'-methylphenyl)propionate

Ethyl 3-(2'-Fluoro-3'-methylphenyl)propionate (CAS No. 1261500-49-5): An Overview

Ethyl 3-(2'-fluoro-3'-methylphenyl)propionate (CAS No. 1261500-49-5) is a versatile organic compound with a unique structure that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its ester functional group and a substituted phenyl ring, which contribute to its distinct chemical properties and reactivity.

The molecular formula of Ethyl 3-(2'-fluoro-3'-methylphenyl)propionate is C₁₂H₁₄FO₂, and its molecular weight is approximately 208.24 g/mol. The compound can be synthesized through a series of well-established chemical reactions, including the esterification of 3-(2'-fluoro-3'-methylphenyl)propionic acid with ethanol in the presence of a suitable catalyst. This synthetic route has been optimized to achieve high yields and purity, making it an attractive choice for large-scale production.

In the pharmaceutical industry, Ethyl 3-(2'-fluoro-3'-methylphenyl)propionate has shown promise as an intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential as a precursor for the development of novel drugs targeting specific biological pathways. For instance, researchers have investigated its use in the synthesis of compounds with anti-inflammatory and analgesic properties, which could have significant therapeutic applications.

The unique structural features of Ethyl 3-(2'-fluoro-3'-methylphenyl)propionate also make it an interesting candidate for use in agrochemicals. Its ability to modulate plant growth and development has been studied in several agricultural contexts. For example, it has been shown to enhance crop yield and resistance to environmental stresses such as drought and salinity. These findings suggest that Ethyl 3-(2'-fluoro-3'-methylphenyl)propionate could play a crucial role in developing sustainable agricultural practices.

In materials science, the compound's ester functionality and aromatic substituents have been exploited to create novel polymers and coatings with enhanced properties. Research has demonstrated that Ethyl 3-(2'-fluoro-3'-methylphenyl)propionate-based polymers exhibit improved mechanical strength, thermal stability, and chemical resistance compared to traditional materials. These properties make them suitable for a wide range of applications, from automotive parts to electronic devices.

The safety profile of Ethyl 3-(2'-fluoro-3'-methylphenyl)propionate is another important aspect that has been extensively studied. Toxicological evaluations have shown that the compound is generally well-tolerated at low concentrations, with minimal adverse effects on human health and the environment. However, as with any chemical substance, proper handling and storage protocols should be followed to ensure safety.

In conclusion, Ethyl 3-(2'-fluoro-3'-methylphenyl)propionate (CAS No. 1261500-49-5) is a multifaceted compound with a wide range of potential applications across various industries. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses and benefits, the future prospects for this compound appear promising.